Octaethoxy-1,3,5-trisilapentane

• IUPAC Name: diethoxy-bis(triethoxysilylmethyl)silane
• InChI: InChI=1S/C18H44O8Si3/c1-9-19-27(20-10-2,17-28(21-11-3,22-12-4)23-13-5)18-29(24-14-6,25-15-7)26-16-8/h9-18H2,1-8H3
• InChI Key: HPJWXNBFFXQERI-UHFFFAOYSA-N
• Canonical SMILES: CCO[Si](C[Si](OCC)(OCC)OCC)(C[Si](OCC)(OCC)OCC)OCC
• Molecular Formula: C18H44O8Si3
• Molecular Weight: 472.8 g/mol

Description

Octaethoxy-1,3,5-trisilapentane is a useful research compound. Its molecular formula is C18H44O8Si3 and its molecular weight is 472.8 g/mol. The purity is usually 95%.
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Scientific Research Applications

• Synthesis of Mesoporous Nanoparticles : It has been used to obtain PMO nanoparticles with tunable aspect ratios, useful in nanotechnology and materials science (Mohanty & Landskron, 2009).

• Molecular Structure Analysis : The molecular structure of 1,3,5-trisilapentane has been studied using rotational spectroscopy and quantum chemical calculations, providing insights into its conformations and internal rotations (Jabri et al., 2020).

• Polymer Synthesis and Thermal Properties : Its derivatives are important in synthesizing polymers like silsesquioxanes, with studies exploring their thermal properties and stability (Bolln et al., 1997).

• Potential in Nonlinear Optical Materials : Research on octupolar molecules for nonlinear optical applications highlights the importance of derivatives of 1,3,5-trisilapentane in developing electro-optic devices (Kim & Cho, 2009).

• Synthesis of Functional Nanocages : Octaethoxy-1,3,5-trisilapentane derivatives are also used in the efficient preparation of functional nanocages, demonstrating versatility in nanomaterial synthesis (Trastoy et al., 2010).

Synthesis routes and methods

Procedure details

2 molar equivalents of ClCH2Si(OEt)3, 2 molar equivalents of Mg (sanded ribbon), and molar 1 equivalent of SiCl2(OEt)2 were added in flask with THF (Na treated) under N2. The mixture was stirred at room temperature until Mg disappeared. THF was removed by distillation. Pentane was added to extract the intermediate and then filtered to separate solid. After distillation of pentane, >90% yield crude (EtO)3Si—CH2—Si(OEt)2-CH2—Si(OEt)3 was obtained. (EtO)3Si—CH2—Si(OEt)2-CH2—Si(OEt)3 was directly reduced without further purification by 3 molar equivalents (based on the amount of (EtO)3Si—CH2—Si(OEt)2-CH2—Si(OEt)3) of LiAlH4 in ether in ice bath under N2. The mixture was stirred for ˜6 hours at room temperature. The volatiles were separated from solid by-products and LiAlH4 by vacuum transfer, and ether was removed from the collected volatives by distillation using a 55° C. bath. The final distillation give pure trisilapentane (TSP) as 70% overall yield. The pure TSP was analysed by GC as shown in FIG. 2, which indicates no undesired by-products remain. TSP: 1H NMR (C6D6): δ 3.95 (p, 2H, SiH2), 3.67 (t, 6H, SiH3), −0.40 (m, 4H, CH2). MS, m/z: 120 [M+].